N-[2-(benzylthio)ethyl]propanamide

• IUPAC Name: N-(2-benzylsulfanylethyl)propanamide
• InChI: InChI=1S/C12H17NOS/c1-2-12(14)13-8-9-15-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,13,14)
• InChI Key: LZJJHDKWZLQCGF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCCSCC1=CC=CC=C1
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol

Description

N-[2-(benzylthio)ethyl]propanamide, also known as BTEP, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. BTEP is a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which plays a crucial role in regulating synaptic transmission in the central nervous system (CNS).

Mechanism of Action

N-[2-(benzylthio)ethyl]propanamide acts as a positive allosteric modulator of mGluR5, which enhances the activity of the receptor. mGluR5 is involved in the regulation of synaptic transmission in the CNS, and its dysfunction has been implicated in various CNS disorders. N-[2-(benzylthio)ethyl]propanamide enhances mGluR5 activity by increasing the receptor's affinity for glutamate, which leads to increased intracellular signaling and improved synaptic plasticity.
Biochemical and Physiological Effects:
N-[2-(benzylthio)ethyl]propanamide has been shown to improve cognitive function, reduce motor deficits, and reduce psychotic-like behaviors in animal models of CNS disorders. N-[2-(benzylthio)ethyl]propanamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which plays a crucial role in promoting neuronal survival and plasticity. Additionally, N-[2-(benzylthio)ethyl]propanamide has been shown to reduce the expression of pro-inflammatory cytokines, which are implicated in the pathogenesis of various CNS disorders.

Advantages and Limitations for Lab Experiments

N-[2-(benzylthio)ethyl]propanamide has several advantages for lab experiments, including its high potency and selectivity for mGluR5, its ability to cross the blood-brain barrier, and its stability in biological fluids. However, N-[2-(benzylthio)ethyl]propanamide has some limitations, including its relatively short half-life and the potential for off-target effects at high concentrations.

Future Directions

There are several future directions for N-[2-(benzylthio)ethyl]propanamide research, including the development of more potent and selective mGluR5 positive allosteric modulators, the investigation of N-[2-(benzylthio)ethyl]propanamide's effects on other CNS disorders, and the exploration of N-[2-(benzylthio)ethyl]propanamide's potential in clinical trials. Additionally, further research is needed to elucidate the mechanisms underlying N-[2-(benzylthio)ethyl]propanamide's effects on neuronal survival and plasticity, as well as its effects on pro-inflammatory cytokines.

Synthesis Methods

N-[2-(benzylthio)ethyl]propanamide can be synthesized through a three-step reaction process starting from commercially available 2-bromoethylamine hydrobromide and 2-(benzylthio)ethanamine. The first step involves the conversion of 2-bromoethylamine hydrobromide to 2-(bromoethyl)ethylamine by reacting it with sodium hydride in dimethylformamide (DMF). The second step involves the reaction of 2-(bromoethyl)ethylamine with 2-(benzylthio)ethanamine in the presence of potassium carbonate in DMF to form N-[2-(benzylthio)ethyl]propanamide. The final step involves the purification of the product using column chromatography.

Scientific Research Applications

N-[2-(benzylthio)ethyl]propanamide has been extensively studied for its potential therapeutic applications in CNS disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia. N-[2-(benzylthio)ethyl]propanamide has been shown to improve cognitive function and reduce motor deficits in animal models of Parkinson's disease and Alzheimer's disease. Additionally, N-[2-(benzylthio)ethyl]propanamide has been shown to reduce psychotic-like behaviors in animal models of schizophrenia.